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Compound of Interest

Compound Name: CHELEX 100

Cat. No.: B1177728

Introduction

Chelex® 100 is a chelating ion-exchange resin widely utilized for the rapid and efficient
extraction of DNA from a variety of biological samples.[1][2] It is composed of styrene-
divinylbenzene copolymers with paired iminodiacetate ions that exhibit a high affinity for
polyvalent metal ions.[2][3][4] In DNA extraction, Chelex® 100's primary function is to bind and
remove metal ions, particularly magnesium (Mg2*), from the solution.[2][3][4] Since Mg?* is an
essential cofactor for deoxyribonucleases (DNases), its sequestration by Chelex® 100
inactivates these enzymes, thereby protecting the liberated DNA from enzymatic degradation,
especially during heat-based lysis steps.[1][2][3][5]

This method is particularly advantageous for preparing DNA templates for Polymerase Chain
Reaction (PCR) applications.[2][6] It is a cost-effective, rapid, and simple alternative to more
complex and expensive commercial extraction kits.[1] The procedure typically involves
incubating the sample with a 5% Chelex® 100 suspension, boiling to lyse cells and denature
proteins, and then centrifuging to pellet the resin and cellular debris.[5][6] The resulting
supernatant, containing single-stranded DNA, can be directly used in downstream molecular

applications.[2]
Applications

The Chelex® 100 DNA extraction method is robust and has been successfully applied to a
diverse range of sample types, including:
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Forensic samples (e.g., dried bloodstains, hair follicles, saliva)[1][3][6]

Liquid blood and buccal swabs[3]

Tissues and cell cultures[1]

Bacteria and parasites[1]

Protocols
Preparation of 5% (w/v) Chelex® 100 Suspension

This protocol describes the preparation of a 5% weight by volume (w/v) aqueous suspension of
Chelex® 100 resin.

Materials and Reagents

Reagent/Material Specifications

Molecular Biology Grade, 100-200 or 200-400

mesh, sodium form

Chelex® 100 Resin

Deionized Water (DI H20) Ultra-pure or sterile

Sterile Container Autoclaved glass bottle or 50 mL conical tube

Sterile Magnetic Stir Bar

Weighing Scale

Spatula Sterile

Magnetic Stir Plate

Quantitative Data for Preparation
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Sterile Deionized Water

Final Volume Chelex® 100 Resin (g) (mL)

50 mL 2.5 50

100 mL 5.0 100

200 mL 10.0 200
Procedure

Place a sterile container on a weighing scale and tare the weight.

Using a sterile spatula, carefully weigh the desired amount of Chelex® 100 resin (e.g., 2.5 9
for a 50 mL solution).[3]

Add the appropriate volume of sterile, deionized water to the container (e.g., 50 mL for a 2.5
g measure).[3]

Add a sterile magnetic stir bar to the container.[3]
Seal the container and place it on a magnetic stir plate. Mix the suspension thoroughly.

Properly label the container with the solution name ("5% Chelex® 100 Suspension"),
preparation date, and expiration date (typically one year from the date of preparation).[3]

Store the suspension at room temperature.[3]
Quality Control

e pH Check: The pH of the final 5% Chelex® 100 suspension should be alkaline, typically
between 9 and 11.[5]

 Homogeneity: Before each use, ensure the suspension is well-mixed, as the resin beads
settle quickly.[6][7] Continuous stirring while pipetting is recommended to ensure a consistent
concentration.[6]
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 Sterility: Maintain sterile technique throughout the preparation process to prevent microbial
contamination.[7]

General Protocol for DNA Extraction from Buccal Swabs

This protocol provides a general workflow for extracting DNA from buccal swabs using the
prepared 5% Chelex® 100 suspension.

Materials

e 5% Chelex® 100 Suspension

e Proteinase K (20 mg/mL solution)

» Sterile 1.5 mL microcentrifuge tubes

» Sterile scissors or scalpel

» Pipettors and wide-bore pipette tips

e Vortex mixer

» Heating block or water bath set to 56°C and 100°C
e Microcentrifuge

Experimental Workflow
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Caption: Workflow for Preparing 5% Chelex® 100 Solution.
Procedure

e Using sterile scissors, cut the tip of the buccal swab and place it into a sterile 1.5 mL
microcentrifuge tube.

e Add 200 pL of the well-suspended 5% Chelex® 100 solution to the tube. Use a wide-bore
pipette tip to ensure the resin beads are transferred.[3]

¢ (Optional but recommended) Add 2-3 L of Proteinase K solution (20 mg/mL) to aid in
protein digestion.[3]

e \ortex the tube for 5-10 seconds to mix.

 Incubate the tube at 56°C for at least 30 minutes (incubation can be extended for several
hours for samples like hair).[3]
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» Vortex vigorously for 5-10 seconds.[3]

e Place the tube in a 100°C heating block or boiling water bath for 8 minutes to lyse the cells
and denature proteins.[3]

» Vortex the tube again for 5-10 seconds.[3]

o Centrifuge the tube at high speed (e.g., 10,000 - 15,000 x g) for 3 minutes to pellet the
Chelex® resin and cellular debris.[3]

o Carefully transfer 50-100 pL of the supernatant containing the DNA to a new sterile tube,
avoiding the pelleted resin.

o The DNAin the supernatant is now ready for downstream applications like PCR or can be
stored at 4°C for short-term storage or -20°C for long-term storage.[2][5]

Experimental Workflow Diagram
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Caption: Workflow for DNA Extraction using 5% Chelex® 100.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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